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Compound of Interest

6-Chloro-2-methylpyrazolo[1,5-
Compound Name:
ajpyrazine

Cat. No.: B13329339

Get Quote

\ J

CAS Registry Number: 2384776-71-8 (Note: See Identity Verification below) Chemical Class:
Fused Pyrazolo-Pyrazine Heterocycle

Executive Summary & ldentity Verification

The compound 6-Chloro-2-methylpyrazolo[1,5-a]pyrazine represents a "privileged scaffold"
in medicinal chemistry, specifically designed to function as an ATP-competitive inhibitor
pharmacophore. Its fused bicyclic system—combining a Tt-excessive pyrazole with a T1t-
deficient pyrazine—offers unique electronic properties that facilitate hydrogen bonding within
the hinge region of kinase enzymes (e.g., JAK, RET, ERK).

Critical Identity Disambiguation

Researchers must exercise caution regarding CAS registry assignments for this specific
substitution pattern, as databases often conflate the des-methyl and methyl variants.
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Feature Specification Notes

6-Chloro-2-methylpyrazolo[1,5- ) ) )
Target Compound ) The subject of this guide.
alpyrazine

Often linked to the 6-chloro
CAS Assignment 2384776-71-8 core (without methyl) in some

repositories.

Frequently associated

Alt. CAS 2468028-18-2 specifically with the 2-methyl
analog.

Molecular Formula C7HeCIN3

Molecular Weight 167.59 g/mol

SMILES Cclnn2cc(Cl)cn2cl

Guidance: When ordering or cataloging, prioritize the chemical structure and IUPAC name over
the CAS number to ensure the correct methylation pattern at position 2.

Structural Analysis & Pharmacophore Logic

The pyrazolo[1,5-a]pyrazine core is isosteric with the purine ring system found in ATP, making it
a natural template for kinase inhibition.

o Position 2 (Methyl): This substituent typically projects into the solvent-exposed region or a
hydrophobic pocket (e.g., the gatekeeper region) of the kinase, improving selectivity and
metabolic stability compared to the un-substituted analog.

» Position 6 (Chlorine): Located on the pyrazine ring, this halogen serves two critical functions:

o Synthetic Handle: It allows for late-stage diversification via Palladium-catalyzed cross-
coupling (Suzuki-Miyaura or Buchwald-Hartwig) to introduce solubilizing groups or "tail"
moieties.

o Electronic Modulation: It reduces the electron density of the pyrazine ring, potentially
enhancing the acidity of the C-H bonds or altering the dipole moment for better binding
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Synthetic Methodologies

The synthesis of 6-Chloro-2-methylpyrazolo[1,5-a]pyrazine is non-trivial due to the need for
precise regiocontrol between the nitrogen atoms. Two primary strategies are employed: the
Pyrazine N-Amination Route (preferred for core construction) and the Pyrazole Condensation
Route.

Strategy A: N-Amination of Pyrazine (The "Tamura"
Approach)

This method constructs the pyrazole ring onto an existing pyrazine framework. It is generally
more robust for ensuring the correct placement of the chlorine atom.

Step-by-Step Protocol

e Precursor Selection: Start with 2-chloropyrazine.

* N-Amination: React 2-chloropyrazine with O-(Mesitylenesulfonyl)hydroxylamine (MSH) to
generate the N-aminopyrazinium salt.

o Mechanism:[1][2][3][4][5][6] MSH acts as an electrophilic aminating agent. Amination
typically occurs at N-1 (para to the chloride is less hindered, but mixtures may occur;
purification is required).

» Cycloaddition: Treat the N-aminopyrazinium salt with propyne (or a propyne equivalent like
ethyl 2-butynoate followed by decarboxylation) in the presence of a base (e.g., K2COs) and a
solvent like DMF.

o Reaction Type: 1,3-Dipolar cycloaddition followed by elimination.

o Regioselectivity:[2][7] The methyl group of the alkyne orients to position 2 of the resulting
fused system due to steric and electronic steering.

Strategy B: Condensation of 1-Aminopyrazole

This route starts with the pyrazole and builds the pyrazine ring.
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o Start:3-Methyl-1-aminopyrazole.

o Condensation: React with a 1,2-biselectrophile such as 2-bromoacetaldehyde diethyl acetal
or a functionalized glyoxal equivalent.

» Challenge: Introducing the chlorine at Position 6 after ring closure is difficult because
electrophilic aromatic substitution (e.g., NCS) favors Position 3 (on the pyrazole ring).
Therefore, a chlorinated bis-electrophile must be used, which is synthetically challenging to
access.

Synthesis Workflow Diagram

The following diagram illustrates the preferred N-Amination Route (Strategy A) for high-fidelity
synthesis.
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Caption: Figure 1. Synthesis of the target scaffold via N-amination of 2-chloropyrazine followed
by [3+2] cycloaddition.

Medicinal Chemistry Applications

The 6-Chloro-2-methylpyrazolo[1,5-a]pyrazine scaffold is primarily utilized as a Kinase
Inhibitor Core.

Functionalization Logic (SAR)

Medicinal chemists utilize the "6-chloro” handle to expand the molecule into the "solvent front"
or "ribose pocket" of the kinase ATP binding site.

Reaction Type Reagent Class Target Moiety Biological Purpose
Target the
) ] Aryl/Heteroaryl ) )
Suzuki Coupling Bi-aryl systems "Gatekeeper" residue;

Boronic Acids )
Improve potency.

Cyclic Amines Improve ADME
Buchwald-Hartwig (Morpholine, C-N linked solubilizers  properties (solubility,
Piperazine) permeability).

Probe steric
S _NAr Alkoxides / Thiolates Ethers / Thioethers constraints in the
binding pocket.

Case Study: RET Kinase Inhibition

In the context of RET (Rearranged during Transfection) inhibitors, the pyrazolo[1,5-a]pyrazine
core serves as a rigid hinge binder. The nitrogen at position 4 (bridgehead) and the nitrogen at
position 2 (if unmethylated) or the C-3 position often interact with the hinge region residues
(e.g., Ala807 in RET). The 6-chloro group allows for the attachment of a "tail" that extends into
the solvent channel, often containing a solubilizing amine.

Safety & Handling Protocols
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As a halogenated heterocycle, this compound requires standard organic laboratory safety
precautions.

e Hazards: Likely an irritant to eyes, respiratory system, and skin (H315, H319, H335). The "2-
methyl" substituent may increase lipophilicity, potentially enhancing skin absorption.

o Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). Halogenated
heterocycles can be sensitive to light and moisture over prolonged periods.

» Disposal: Must be disposed of as halogenated organic waste. Do not mix with strong
oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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